Cas no 32500-65-5 ((1-methyl-1H-pyrazol-5-yl)(phenyl)methanol)

• Product Name: (1-methyl-1H-pyrazol-5-yl)(phenyl)methanol
• CAS No: 32500-65-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 293664
• PubChem ID: 10943232
• Update Time: 2025-05-19

(1-methyl-1H-pyrazol-5-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol,1-methyl-a-phenyl-
• (2-methylpyrazol-3-yl)-phenylmethanol
• 1-methyl-5-(phenylhydroxymethyl)pyrazole
• (+)-5-(phenyl)hydroxymethyl-1-methyl-1H-pyrazole
• (1-methyl-1H-pyrazol-5-yl)(phenyl)methanol
• (2-Methyl-2H-pyrazol-3-yl)-phenyl-methanol
• (S)-(2-methylpyrazol-3-yl)-phenylmethanol
• AG-F-08667
• AGN-PC-00ASKQ
• CTK4G8795
• KB-206201
• phenyl-(1-methyl-1H-pyrazol-5-yl)carbinol
• SureCN2788882
• SCHEMBL2788882
• DTXSID10449209
• CS-0236817
• EN300-173528
• UYVGFRVKQOCGDA-UHFFFAOYSA-N
• AKOS003583218
• Z1183445155
• (1-Methyl-1H-pyrazol-5-yl)(phenyl)methanol, AldrichCPR
• AKOS017396900
• 32500-65-5

• Inchi： 1S/C11H12N2O/c1-13-10(7-8-12-13)11(14)9-5-3-2-4-6-9/h2-8,11,14H,1H3
• InChI Key： UYVGFRVKQOCGDA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1=CC=NN1C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.50180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1-methyl-1H-pyrazol-5-yl)(phenyl)methanol

32500-65-5: A Comprehensive Overview of (1-methyl-1H-pyrazol-5-yl)(phenyl)methanol

32500-65-5, also known as (1-methyl-1H-pyrazol-5-yl)(phenyl)methanol, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design, fragrance synthesis, and advanced materials development. The molecule consists of a pyrazole ring substituted with a methyl group at position 1 and a phenylmethanol group at position 5, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive compounds. The phenylmethanol moiety in this compound adds to its versatility, enabling it to participate in a wide range of reactions such as oxidation, reduction, and coupling reactions. This makes 32500-65-5 a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications.

The synthesis of (1-methyl-1H-pyrazol-5-yl)(phenyl)methanol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of a suitable pyrazole derivative with a phenolic compound, followed by selective methylation to introduce the methyl group at the 1-position. Researchers have explored various catalysts and solvents to optimize the reaction efficiency and yield, ensuring that the final product meets high purity standards required for downstream applications.

In terms of applications, 32500-65-5 has shown promise in the fragrance industry due to its unique aromatic properties. The compound's ability to form stable complexes with metal ions has also been leveraged in the development of novel sensors and catalysts. Recent advancements in green chemistry have further expanded its utility by enabling its use in environmentally friendly synthesis pathways that minimize waste and energy consumption.

From a toxicological perspective, studies on (1-methyl-1H-pyrazol-5-yl)(phenyl)methanol have focused on understanding its potential risks to human health and the environment. Preliminary data suggest that the compound exhibits low acute toxicity; however, long-term exposure studies are still underway to fully assess its safety profile. Regulatory agencies are closely monitoring these findings to ensure that industrial use aligns with safety guidelines.

The integration of computational chemistry tools has significantly enhanced our understanding of 32500-65-5's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity, and interaction with biological systems. These computational studies complement experimental work, accelerating the discovery of new applications for this compound.

In conclusion, 32500-65-5, or (1-methyl-1H-pyrazol-5-yl)(phenyl)methanol, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in diverse scientific domains. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.